Cas no 2169640-50-8 (methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate)

• Product Name: methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate
• CAS No: 2169640-50-8
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 5921793
• PubChem ID: 165892851
• Update Time: 2025-10-28

methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate
• 2169640-50-8
• EN300-1070378

• Inchi： 1S/C11H13NO3S/c1-15-11(14)9-6-16-10(12-9)7-2-4-8(13)5-3-7/h2-5,9-10,12-13H,6H2,1H3
• InChI Key： LGHAGBPFYDAFMP-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)OC)NC1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.9Ų

Additional information on methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate

Introduction to Methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2169640-50-8)

Methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2169640-50-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiazolidine class of heterocyclic compounds, which are known for their diverse applications in medicinal chemistry. The presence of both hydroxyl and carboxyl functional groups in its molecular structure makes it a versatile intermediate for the synthesis of various pharmacologically active molecules.

The compound's molecular formula can be represented as C₁₁H₁₁O₄S, reflecting its composition of carbon, hydrogen, oxygen, and sulfur atoms. The thiazolidine ring is a key structural feature, contributing to the compound's stability and reactivity. This ring system is particularly interesting because it can participate in hydrogen bonding and other interactions with biological targets, making it a valuable scaffold for drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiazolidine derivatives. Methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate has been studied for its possible role in modulating various biological pathways. One of the most promising areas of research involves its potential as an anti-inflammatory agent. Studies have suggested that this compound may interact with inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators.

Furthermore, the hydroxyl group at the para position of the phenyl ring in Methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate enhances its ability to engage in hydrogen bonding interactions. This property is particularly relevant in drug design, as hydrogen bonding plays a critical role in the binding affinity between a drug molecule and its target receptor. The ability to form multiple hydrogen bonds can significantly improve the efficacy of a drug by ensuring a more stable and specific interaction with the biological target.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of Methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate with various biological targets. Molecular docking studies have indicated that this compound may have potential applications as an antioxidant agent. The presence of both hydroxyl and carboxyl groups provides multiple sites for interaction with oxidative stress-related proteins and enzymes, potentially mitigating oxidative damage caused by reactive oxygen species (ROS).

The synthesis of Methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors under controlled conditions. The use of catalysts and protecting groups is often necessary to achieve the desired product without unwanted side reactions.

In terms of pharmaceutical development, Methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate serves as a valuable building block for more complex drug molecules. Its structural features allow for modifications at multiple positions, enabling chemists to fine-tune its properties for specific therapeutic applications. For instance, introducing additional functional groups or substituents can alter its solubility, metabolic stability, and pharmacokinetic profile.

The compound's potential as a lead molecule in drug discovery has also been explored in preclinical studies. These studies often involve evaluating its efficacy and safety in vitro using cell-based assays and in vivo using animal models. Preliminary results have shown encouraging signs regarding its ability to modulate inflammatory responses and protect against oxidative stress-induced damage.

The growing body of research on Methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate underscores its importance as a pharmacologically relevant compound. As our understanding of biological pathways continues to expand, so does the potential for this molecule to contribute to the development of novel therapeutic agents. Future studies are likely to focus on optimizing its synthetic routes, exploring new derivatives, and conducting comprehensive clinical trials to assess its therapeutic potential.

In conclusion, Methyl 2-(4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2169640-50-8) is a multifaceted compound with significant promise in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development into new drugs targeting various diseases.